Cas no 1261752-28-6 (2-Chloro-3-fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 2-Chloro-3-fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261752-28-6
• MF: C₁₂H₆ClF₄NO
• MW: 291.628756046295
• CID: 4924852
• Update Time: 2025-10-22

2-Chloro-3-fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C12H6ClF4NO/c13-11-10(14)5-8(6-18-11)7-2-1-3-9(4-7)19-12(15,16)17/h1-6H
• InChI Key： LAXQVWPZFDHFQA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C=N1)C1C=CC=C(C=1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 4.7
• Topological Polar Surface Area: 22.1

Additional information on 2-Chloro-3-fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine

2-Chloro-3-fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine: A Comprehensive Overview

2-Chloro-3-fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261752-28-6) is a versatile compound with significant applications in the pharmaceutical and chemical industries. This compound, characterized by its unique chloro, fluoro, and trifluoromethoxy substituents, has garnered considerable attention due to its potential in drug discovery and development. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 2-Chloro-3-fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine is composed of a pyridine ring with specific functional groups attached. The presence of a chloro group at the 2-position, a fluoro group at the 3-position, and a trifluoromethoxy-substituted phenyl group at the 5-position imparts unique properties to this molecule. These functional groups contribute to the compound's stability, solubility, and reactivity, making it an attractive candidate for various applications.

The synthesis of 2-Chloro-3-fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine has been extensively studied in recent years. One common approach involves the coupling of a suitably substituted pyridine with a trifluoromethoxy-substituted aryl halide using palladium-catalyzed cross-coupling reactions. This method offers high yields and excellent selectivity, making it suitable for large-scale production. Additionally, alternative synthetic routes have been explored to improve efficiency and reduce environmental impact.

In terms of biological activities, 2-Chloro-3-fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine has shown promising results in various pharmacological studies. Research has demonstrated its potential as a potent inhibitor of specific enzymes and receptors, which are implicated in several diseases. For instance, studies have shown that this compound can effectively inhibit the activity of certain kinases involved in cancer progression, making it a valuable lead compound for anticancer drug development.

Beyond its direct biological effects, 2-Chloro-3-fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine serves as an important intermediate in the synthesis of more complex molecules. Its unique structural features make it an ideal building block for constructing libraries of compounds with diverse biological activities. This versatility has led to its widespread use in combinatorial chemistry and high-throughput screening campaigns.

The latest research on 2-Chloro-3-fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine has focused on optimizing its pharmacological properties for therapeutic applications. Recent studies have explored the use of this compound as a scaffold for developing drugs targeting neurological disorders, such as Alzheimer's disease and Parkinson's disease. The ability to fine-tune the substituents on the pyridine ring allows researchers to tailor the compound's properties to achieve desired therapeutic outcomes.

In addition to its pharmaceutical applications, 2-Chloro-3-fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine has found utility in other areas of chemistry. For example, it has been used as a ligand in transition metal-catalyzed reactions, enhancing the efficiency and selectivity of these processes. Its role as a ligand highlights its importance in catalysis and materials science.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Studies on the environmental fate and toxicity of 2-Chloro-3-fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine have shown that it is relatively stable under typical environmental conditions but can be effectively degraded through biotic and abiotic processes. This information is crucial for ensuring the safe handling and disposal of the compound.

In conclusion, 2-Chloro-3-fluoro-5-(3-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261752-28-6) is a multifaceted compound with significant potential in various fields. Its unique chemical structure and biological activities make it an important molecule for drug discovery and development. Ongoing research continues to uncover new applications and optimize its properties for therapeutic use. As our understanding of this compound deepens, it is likely to play an increasingly important role in advancing medical treatments and chemical technologies.